3-amino-N-(5-chloro-2-methylphenyl)-4-(trifluoromethyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-(5-chloro-2-methylphenyl)-4-(trifluoromethyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C20H17ClF3N3OS/c1-9-6-7-10(21)8-13(9)26-18(28)17-16(25)14-15(20(22,23)24)11-4-2-3-5-12(11)27-19(14)29-17/h6-8H,2-5,25H2,1H3,(H,26,28)
• InChI Key: AXOWNVOADGXIHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2=C(C3=C(C4=C(CCCC4)N=C3S2)C(F)(F)F)N
• Molecular Formula: C20H17ClF3N3OS
• Molecular Weight: 439.9 g/mol

Description

3-amino-N-(5-chloro-2-methylphenyl)-4-(trifluoromethyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C20H17ClF3N3OS and its molecular weight is 439.9g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-amino-N-(5-chloro-2-methylphenyl)-4-(trifluoromethyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-amino-N-(5-chloro-2-methylphenyl)-4-(trifluoromethyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthesis of Novel Heterocyclic Derivatives : This compound has been utilized in the synthesis of novel heterocyclic derivatives, such as pyrimidine derivatives, Schiff bases, methanimidate derivatives, and s-triazolo compounds (Awad, Abdel-rahman, & Bakhite, 1991).

Biological and Pharmacological Applications

• Anticancer Activity : Derivatives of this compound have been synthesized and tested for antiproliferative activity against various cancer cell lines, showing significant activity in certain cases (Hung, Arabshahi, Leung, Reynisson, & Barker, 2014).
• Potential as a Phospholipase C-γ Inhibitor : The compound has been investigated as a phosphoinositide specific-phospholipase C-γ enzyme inhibitor, with implications in cancer treatment, particularly for triple-negative breast cancer (Leung, Hung, Barker, & Reynisson, 2014).

Diagnostic and Imaging Applications

• Use in Positron Emission Tomography (PET) : Derivatives of this compound have been explored for their potential as radioligands in PET imaging, particularly for visualizing peripheral benzodiazepine receptors (Matarrese et al., 2001).

Chemical Synthesis and Modification

• Cross Recyclization in Chemical Synthesis : The compound has been involved in cross recyclization reactions, leading to the synthesis of various substituted quinoline derivatives (Dyachenko & Dyachenko, 2008).

Textile Industry Applications

• Synthesis of Dyes for Textiles : Certain derivatives have been synthesized and applied in the dyeing of polyester fibers, demonstrating both colorfastness and biological activity (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).

Miscellaneous Applications

• Antimicrobial Properties : Some derivatives have been explored for their antimicrobial activities, showing potential as antibacterial and antifungal agents (Geies, Bakhite, & El-Kashef, 1998).